Cas no 1627158-64-8 (1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 1627158-64-8
• MF: C₁₃H₂₄BNO₂
• MW: 237.14616394043
• MDL: MFCD16039635
• CID: 4702556
• PubChem ID: 49761017
• Update Time: 2024-11-06

1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1,2,3,6-TETRAHYDROPYRIDINE
• AB70740
• (1-Ethyl-1,2,3,6-tetrahydropyridin-4-yl)boronic acid pinacol ester
• 1-ETHYL-1,2,3,6-TETRAHYDROPYRIDINE-4-BORONIC ACID PINACOL ESTER
• 1-ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine
• 1627158-64-8
• DB-162536
• CS1761
• 1-Ethyl-1,2,3,6-tetrahydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine
• MFCD16039635
• CS-0447730

• MDL： MFCD16039635
• Inchi： 1S/C13H24BNO2/c1-6-15-9-7-11(8-10-15)14-16-12(2,3)13(4,5)17-14/h7H,6,8-10H2,1-5H3
• InChI Key： FWEAXLMLFSWZEI-UHFFFAOYSA-N
• SMILES： O1B(C2=CCN(CC)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 237.1900092g/mol
• Monoisotopic Mass: 237.1900092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7